Cas no 62040-01-1 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]-)

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]- structure
62040-01-1 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]-
CAS No:62040-01-1
MF:C9H13N5O
MW:207.232420682907
CID:459909
PubChem ID:21494302
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-[(1-methylpropyl)amino]-
    • 6-(butan-2-ylamino)-2H-[1,2,4]triazolo[4,3-b]pyridazin-3-one
    • 62040-01-1
    • AKOS015626221
    • 6-[(Butan-2-yl)amino][1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
    • DTXSID30614871
    • SCHEMBL11849351
    • Inchi: 1S/C9H13N5O/c1-3-6(2)10-7-4-5-8-11-12-9(15)14(8)13-7/h4-6H,3H2,1-2H3,(H,10,13)(H,12,15)
    • InChI Key: NLRZNCGJHHSLCK-UHFFFAOYSA-N
    • SMILES: O=C1NN=C2C=CC(=NN21)NC(C)CC

Computed Properties

  • Exact Mass: 207.11219
  • Monoisotopic Mass: 207.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.09
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